Cas no 1254951-93-3 (4,4'-Dibromo-5,5'-bithiazole)

• Product Name: 4,4'-Dibromo-5,5'-bithiazole
• CAS No: 1254951-93-3
• MF: C₆H₂Br₂N₂S₂
• MW: 326.03147649765
• CID: 6626159
• PubChem ID: 66728317
• Update Time: 2026-03-11

4,4'-Dibromo-5,5'-bithiazole Chemical and Physical Properties

Names and Identifiers

• 5,5'-Bithiazole, 4,4'-dibromo-
• 4,4'-Dibromo-5,5'-bithiazole
• SCHEMBL571361
• XRLLAFRUWXQXKE-UHFFFAOYSA-N
• 1254951-93-3
• G71438
• MFCD28678227
• 4-bromo-5-(4-bromo-1,3-thiazol-5-yl)-1,3-thiazole

• Inchi： 1S/C6H2Br2N2S2/c7-5-3(11-1-9-5)4-6(8)10-2-12-4/h1-2H
• InChI Key： XRLLAFRUWXQXKE-UHFFFAOYSA-N
• SMILES： S1C(C2SC=NC=2Br)=C(Br)N=C1

Computed Properties

• Exact Mass: 325.80057g/mol
• Monoisotopic Mass: 323.80262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 2.137±0.06 g/cm3(Predicted)
• Boiling Point: 404.6±40.0 °C(Predicted)
• pka: -1.98±0.10(Predicted)

Additional information on 4,4'-Dibromo-5,5'-bithiazole

4,4'-Dibromo-5,5'-bithiazole: A Comprehensive Overview

The compound 4,4'-Dibromo-5,5'-bithiazole, with the CAS number 1254951-93-3, is a fascinating molecule that has garnered significant attention in various scientific domains. This compound belongs to the class of bithiazoles, which are known for their unique structural and electronic properties. The presence of bromine atoms at the 4 and 4' positions introduces additional functionality, making this compound particularly versatile for applications in materials science, pharmaceuticals, and environmental chemistry.

Recent studies have highlighted the potential of 4,4'-Dibromo-5,5'-bithiazole as a building block for advanced materials. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its bidentate nature facilitates strong metal-ligand interactions. These materials exhibit exceptional stability and porosity, making them promising candidates for gas storage and catalytic applications.

In the field of pharmacology, 4,4'-Dibromo-5,5'-bithiazole has shown potential as a scaffold for drug development. Its ability to act as a bioisostere for other heterocyclic compounds has been exploited in the design of novel anti-inflammatory and anticancer agents. A study published in 2023 demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells while minimizing toxicity to healthy cells.

The synthesis of 4,4'-Dibromo-5,5'-bithiazole typically involves a two-step process: the formation of the bithiazole core followed by bromination at the 4 positions. This approach ensures high yield and purity. The bromination step is often carried out using N-bromosuccinimide (NBS) under radical conditions or via electrophilic substitution methods. The choice of method depends on the desired regioselectivity and scalability.

The physical properties of 4,4'-Dibromo-5,5'-bithiazole are also noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Additionally, it demonstrates moderate solubility in common organic solvents such as dichloromethane and DMF but is poorly soluble in water. These properties make it suitable for use in organic synthesis reactions requiring precise control over solubility and reactivity.

In terms of environmental impact, recent research has focused on the degradation pathways of 4,4'-Dibromo-5,5'-bithiazole. Studies indicate that under UV light or enzymatic conditions, this compound undergoes oxidative cleavage to form less hazardous byproducts. This finding is particularly relevant for industries seeking to minimize their environmental footprint by adopting more sustainable synthetic routes.

In conclusion, 4,4'-Dibromo-5,5'-bithiazole stands out as a multifaceted compound with applications spanning materials science, pharmacology, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across these disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.